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Compound of Interest

Compound Name: 2,2-Dibromohexane

Essential Safety and Handling Guide for 2,2-
Dibromohexane

Disclaimer: A specific Safety Data Sheet (SDS) for 2,2-Dibromohexane (CAS 116530-77-9)
was not readily available in public domains. The following information is compiled from data for
other dibromohexane isomers and should be used as a general guideline only. It is imperative
to consult a certified safety professional and the supplier-specific SDS before handling this
chemical.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for handling 2,2-Dibromohexane in a laboratory
setting. Researchers, scientists, and drug development professionals should adhere to these
guidelines to minimize risks and ensure a safe working environment.

Hazard Summary and Precautionary Measures

2,2-Dibromohexane is an organic compound that is expected to be a colorless to pale yellow
liquid with a distinct odor.[1] Like other brominated compounds, it should be handled with care
due to potential health hazards, including toxicity and environmental concerns.[1]

Precautionary Statements:

» Avoid breathing mist or vapors.[2][3][4]
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e Wash skin thoroughly after handling.[2][5]

e Use only outdoors or in a well-ventilated area.[2][4]

e Avoid release to the environment.[2]

o Wear protective gloves, protective clothing, eye protection, and face protection.[2][3][4][5]

» Obtain special instructions before use.[2]

e Do not handle until all safety precautions have been read and understood.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical when handling 2,2-Dibromohexane. The following

table summarizes the recommended PPE.

Personal Protective

Body Part _ Specification/Standard
Equipment
Safety glasses with side- Conforming to EN166 (EU) or
Eyes/Face shields or goggles and a face NIOSH (US) approved
shield. standards.[5]
Hand Chemical-resistant, impervious  Gloves must be inspected prior
ands
gloves. to use.[4][5]
_ , Wear appropriate protective
Protective clothing, such as a ) )
Body clothing to prevent skin

lab coat or coveralls.

exposure.[6]

Respiratory

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other

symptoms are experienced.[6]

[7]

Required when
vapors/aerosols are

generated.[2]
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Operational and Disposal Plans

Proper handling, storage, and disposal of 2,2-Dibromohexane are crucial for laboratory safety
and environmental protection.

Handling and Storage

e Handling:
o Work under a chemical fume hood.[2]
o Avoid contact with skin and eyes.[4][5][7]
o Avoid inhalation of vapor or mist.[2][4][5]
o Ensure adequate ventilation.[4][5][7]
o Storage:
o Store in a cool, dry, and well-ventilated place.[3][7]
o Keep the container tightly closed.[2][3][4][7]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.

[7]

Spill and Disposal Procedures
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Procedure

Description

Spill Containment

Evacuate personnel to safe areas.[4][5] Prevent
further leakage or spillage if safe to do so.[4][5]
Do not let the product enter drains.[2][5]

Soak up with inert absorbent material (e.g.,

sand, silica gel, acid binder, universal binder,

Spill Cleanup )
sawdust).[7][8][9] Collect and arrange disposal
in suitable, closed containers.[4][5][7][8][9]
Dispose of contents/container to an approved

) waste disposal plant.[2][3][8] Offer surplus and

Disposal

non-recyclable solutions to a licensed disposal

company.[5]

Emergency First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure to 2,2-Dibromohexane.
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Exposure Route

First Aid Procedure

Inhalation

Move the person into fresh air.[4][5][10] If not
breathing, give artificial respiration.[4][8][10]
Consult a physician.[2][4][5]

Skin Contact

Take off immediately all contaminated clothing.
[2][4] Rinse skin with water/shower.[2] Wash off
with soap and plenty of water.[5] Get medical
attention.[8][9]

Eye Contact

Rinse cautiously with water for several minutes.
[2][4][8] Remove contact lenses, if present and
easy to do. Continue rinsing.[2][4][8] Get

medical attention.[8][9]

Ingestion

Do NOT induce vomiting.[7][9] Rinse mouth with
water.[4][5] Never give anything by mouth to an
unconscious person.[4][5] Call a POISON
CENTER or doctor/physician if you feel unwell.

[3]

Experimental Workflow for Handling 2,2-

Dibromohexane
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Workflow for Handling 2,2-Dibromohexane
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Caption: A flowchart outlining the key steps for safely handling 2,2-Dibromohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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